Cas no 66597-78-2 (1(2H)-Phthalazinone, 4-chloro-5,6,7,8-tetrahydro-, hydrazone)

• Product Name: 1(2H)-Phthalazinone, 4-chloro-5,6,7,8-tetrahydro-, hydrazone
• CAS No: 66597-78-2
• MF: C₈H₁₁ClN₄
• MW: 198.65273976326
• CID: 396112
• PubChem ID: 6400988
• Update Time: 2025-04-19

1(2H)-Phthalazinone, 4-chloro-5,6,7,8-tetrahydro-, hydrazone Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Phthalazinone, 4-chloro-5,6,7,8-tetrahydro-, hydrazone
• 1-Chloro-4-hydrazinyl-5,6,7,8-tetrahydrophthalazine
• 1-chloro-4-hydrazino-5,6,7,8-tetrahydrophthalazine
• SCHEMBL1205725
• ZBLLDDHCACSORX-UHFFFAOYSA-N
• 1-chloro-4-hydrazino5,6,7,8-tetrahydrophthalazine
• Oprea1_666373
• AKOS006335516
• 66597-78-2

• Inchi： 1S/C8H11ClN4/c9-7-5-3-1-2-4-6(5)8(11-10)13-12-7/h1-4,10H2,(H,11,13)
• InChI Key： ZBLLDDHCACSORX-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=C(NN)N=N1)CCCC2

Computed Properties

• Exact Mass: 198.0672241g/mol
• Monoisotopic Mass: 198.0672241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 63.8Ų